Cas no 18733-98-7 (Tetrakis(4-bromophenyl)silane)

Tetrakis(4-bromophenyl)silane is a brominated aromatic silane compound with the molecular formula C₂₄H₁₆Br₄Si. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of advanced materials such as organic semiconductors, polymers, and metal-organic frameworks (MOFs). The presence of four bromophenyl groups enhances its reactivity in cross-coupling reactions, including Suzuki and Stille couplings, facilitating the construction of complex molecular architectures. Its high thermal stability and well-defined structure make it suitable for applications in optoelectronic devices and catalysis. The compound is typically supplied as a crystalline solid with high purity, ensuring consistent performance in research and industrial processes.

Tetrakis(4-bromophenyl)silane structure

Product Name:Tetrakis(4-bromophenyl)silane

CAS No:18733-98-7

MF:C₂₄H₁₆Br₄Si

MW:652.085344314575

MDL:MFCD30543388

CID:2677801

PubChem ID:12729346

Update Time:2025-06-07

Tetrakis(4-bromophenyl)silane Chemical and Physical Properties

Names and Identifiers

- Tetrakis(4-bromophenyl)silane
- Silane, tetrakis(4-bromophenyl)-
- 1,1',1'',1'''-Silanetetrayltetrakis[4-bromobenzene]
- 四（4-溴苯基）硅烷
- 18733-98-7
- VHVUXJWGYUSRIA-UHFFFAOYSA-N
- MFCD30543388
- SCHEMBL697060
- DTXSID80508256
- 1252577-26-6
- BS-51497
- 1,1,1,1-Silanetetrayltetrakis[4-bromobenzene]
- Tetrakis(4-bromophenyl) silane
- E76928
- CS-0170558
- DB-257065
- YSZC253
- DTXCID90459063
- MDL： MFCD30543388
- Inchi： 1S/C24H16Br4Si/c25-17-1-9-21(10-2-17)29(22-11-3-18(26)4-12-22,23-13-5-19(27)6-14-23)24-15-7-20(28)8-16-24/h1-16H
- InChI Key： VHVUXJWGYUSRIA-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)[Si](C1C=CC(=CC=1)Br)(C1C=CC(=CC=1)Br)C1C=CC(=CC=1)Br

Computed Properties

Exact Mass: 651.77138g/mol
Monoisotopic Mass: 647.77548g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 29
Rotatable Bond Count: 4
Complexity: 404
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²

Experimental Properties

LogP: 6.11400

Tetrakis(4-bromophenyl)silane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A770831-100mg	Tetrakis(4-bromophenyl)silane	18733-98-7	97%	100mg	$19.0	2025-02-20
Ambeed	A770831-250mg	Tetrakis(4-bromophenyl)silane	18733-98-7	97%	250mg	$24.0	2025-02-20
Ambeed	A770831-1g	Tetrakis(4-bromophenyl)silane	18733-98-7	97%	1g	$95.0	2025-02-20
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UO971-1g	Tetrakis(4-bromophenyl)silane	18733-98-7	97%	1g	2119.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UO971-50mg	Tetrakis(4-bromophenyl)silane	18733-98-7	97%	50mg	181.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UO971-200mg	Tetrakis(4-bromophenyl)silane	18733-98-7	97%	200mg	605.0CNY	2021-07-14
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	914037-1G	Tetrakis(4-bromophenyl) silane	18733-98-7		1g	¥2255.84	2023-11-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X83885-1g	1，1'，1''，1'''-Silanetetrayltetrakis[4-bromobenzene]	18733-98-7	95%	1g	¥1548.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X83885-100mg	1，1'，1''，1'''-Silanetetrayltetrakis[4-bromobenzene]	18733-98-7	95%	100mg	¥198.0	2023-09-05